5-Cyclopropoxy-6-fluoronicotinaldehyde

• Molecular Formula: C9H8FNO2
• Molecular Weight: 181.16 g/mol
• IUPAC Name: 5-cyclopropyloxy-6-fluoropyridine-3-carbaldehyde
• InChI: InChI=1S/C9H8FNO2/c10-9-8(13-7-1-2-7)3-6(5-12)4-11-9/h3-5,7H,1-2H2
• InChI Key: VJPQCDVIJBPUKL-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(N=CC(=C2)C=O)F

Description

5-Cyclopropoxy-6-fluoronicotinaldehyde is a nicotinaldehyde derivative featuring a cyclopropoxy group at position 5 and a fluorine atom at position 6 of the pyridine ring. The aldehyde functional group at position 3 renders it highly reactive in nucleophilic addition and condensation reactions, making it valuable in pharmaceutical and agrochemical synthesis. Its cyclopropoxy substituent introduces steric bulk and unique electronic effects due to the strained cyclopropane ring, distinguishing it from alkoxy-substituted analogs like ethoxy or methoxy derivatives.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Cyclopropoxy-6-fluoronicotinaldehyde can be achieved through various synthetic routes. One common method involves the use of fluorine-18 radiolabeling, where the compound is prepared by passing a quaternary ammonium triflate precursor through a fluorine-18 trapped Sep-Pak . This method is known for its efficiency and reproducibility.

Industrial Production Methods

. The production typically involves standard organic synthesis techniques and purification processes to achieve high purity levels.

Chemical Reactions Analysis

Types of Reactions

5-Cyclopropoxy-6-fluoronicotinaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form carboxylic acids.

Reduction: The compound can be reduced to form alcohols.

Substitution: The fluorine atom can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents like sodium borohydride for reduction, and nucleophiles for substitution reactions.

Major Products Formed

The major products formed from these reactions include carboxylic acids, alcohols, and substituted derivatives of the original compound.

Scientific Research Applications

5-Cyclopropoxy-6-fluoronicotinaldehyde has several applications in scientific research:

Chemistry: It is used as a building block in organic synthesis and as a precursor for the synthesis of more complex molecules.

Biology: The compound is used in the study of biological pathways and molecular interactions.

Industry: The compound is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 5-Cyclopropoxy-6-fluoronicotinaldehyde involves its interaction with specific molecular targets and pathways. The compound’s aldehyde group allows it to form covalent bonds with nucleophilic sites on proteins and other biomolecules, potentially altering their function. The fluorine atom can also participate in hydrogen bonding and other interactions, influencing the compound’s biological activity.

Comparison with Similar Compounds

Structural and Functional Group Analysis

Key structural analogs include:

• 6-Ethoxy-5-fluoronicotinaldehyde (CAS 886372-69-6): Ethoxy group at position 6, fluorine at position 5 .
• 1-(5-Fluoro-2-methoxypyridin-3-yl)ethanone (CAS 1256825-36-1): Methoxy at position 2, acetyl group instead of aldehyde .

Compound	Substituents (Position)	Functional Group	Molecular Weight (g/mol)
5-Cyclopropoxy-6-fluoronicotinaldehyde	Cyclopropoxy (5), F (6)	Aldehyde (3)	~195.16 (estimated)
6-Ethoxy-5-fluoronicotinaldehyde	Ethoxy (6), F (5)	Aldehyde (3)	183.17
1-(5-Fluoro-2-methoxypyridin-3-yl)ethanone	Methoxy (2), F (5)	Ketone (3)	183.17

Key Differences :

• The aldehyde group in 5-cyclopropoxy-6-fluoronicotinaldehyde enhances electrophilicity compared to ketone-containing analogs, favoring reactions like nucleophilic additions .

Physical and Spectral Properties

Data from highlights trends in related 3-nitride pyridone derivatives (e.g., compounds 5a–5d):

• Melting Points : Ethoxy/methoxy-substituted compounds (e.g., 5c: 165–167°C) exhibit higher melting points than bulkier analogs due to improved crystal packing .
• IR Spectroscopy : Aldehyde C=O stretches (~1700 cm⁻¹) and nitro group absorptions (~1520 cm⁻¹) are consistent across analogs, but cyclopropoxy C-O-C vibrations may appear at lower frequencies due to strain .